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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656 Get Quote

This document provides immediate, essential safety, and logistical information for the handling

and disposal of BI-D1870, a potent and specific inhibitor of the p90 ribosomal S6 kinase (RSK)

family of isoforms. All personnel must adhere to these procedural guidelines to ensure a safe

laboratory environment.

Physicochemical and Inhibitory Properties of BI-
D1870
The following table summarizes the key quantitative data for BI-D1870.
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Property Value Reference

Molecular Formula C₁₉H₂₃F₂N₅O₂ [1][2]

Molecular Weight 391.42 g/mol [1][3]

Appearance Crystalline solid [4]

Solubility Soluble in DMSO and EtOH [1]

DMSO: 78 mg/mL (199.27

mM)
[3]

DMF: 10 mg/mL [2]

Storage Temperature -20°C [4]

Stability ≥ 4 years at -20°C [2]

IC₅₀ (RSK1) 10-31 nM [3][5][6]

IC₅₀ (RSK2) 20-24 nM [3][5][6]

IC₅₀ (RSK3) 18 nM [3][5]

IC₅₀ (RSK4) 15 nM [3][5]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required based on the

experimental procedures. However, the following are the minimum requirements for handling

BI-D1870.

Hand Protection: Nitrile gloves are mandatory. Change gloves immediately if contaminated.

Do not reuse gloves.[7]

Eye Protection: Safety glasses with side shields are required at all times in the laboratory.

When there is a potential for splashes, chemical safety goggles must be worn.[7]

Body Protection: A lab coat or gown must be worn to protect personal clothing. For

procedures with a high risk of contamination, a solid-front gown or a disposable suit may be

necessary.[7][8]
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Respiratory Protection: If there is a risk of generating aerosols, work must be conducted

within a certified biological safety cabinet (BSC) or a chemical fume hood.

Experimental Protocols
Preparation of Stock Solutions

Solvent Selection: Use fresh, anhydrous DMSO for preparing stock solutions as moisture

can reduce solubility.[3]

Concentration: To prepare a 10 mM stock solution, dissolve 3.914 mg of BI-D1870 in 1 mL of

DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for up to two years or -20°C for up to one year.[5]

Working Solution for Cell-Based Assays

For a 1 mL working solution, a common formulation involves:

Start with 400 µL of PEG300.

Add 50 µL of a 25 mg/mL clarified DMSO stock solution and mix until clear.

Add 50 µL of Tween80 and mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This mixed solution should be used immediately for optimal results.[3]

Signaling Pathway of BI-D1870
BI-D1870 is an ATP-competitive inhibitor that targets the N-terminal kinase domain of RSK

isoforms (RSK1, RSK2, RSK3, and RSK4).[2][6] RSK is a downstream effector of the Ras-

ERK1/2 signaling pathway and also plays a role in the PI3K-Akt-mTORC1 pathway.[9][10] By

inhibiting RSK, BI-D1870 prevents the phosphorylation of downstream substrates, thereby

affecting cell proliferation, survival, and motility.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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